1-(2-(4-Chlorophenoxy)ethyl)-3-hydroxy-5,7-dimethyl-3-(2-oxopropyl)indolin-2-one

Specification

• CAS No.: 881079-35-2
• Molecular Formula: C21H22ClNO4
• Molecular Weight: 387.9g/mol
• IUPAC Name: 1-[2-(4-chlorophenoxy)ethyl]-3-hydroxy-5,7-dimethyl-3-(2-oxopropyl)indol-2-one
• Standard InChI: InChI=1S/C21H22ClNO4/c1-13-10-14(2)19-18(11-13)21(26,12-15(3)24)20(25)23(19)8-9-27-17-6-4-16(22)5-7-17/h4-7,10-11,26H,8-9,12H2,1-3H3
• Standard InChI Key: VGXVCMAKFCJCTD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C(=C1)C(C(=O)N2CCOC3=CC=C(C=C3)Cl)(CC(=O)C)O)C
• Canonical SMILES: CC1=CC(=C2C(=C1)C(C(=O)N2CCOC3=CC=C(C=C3)Cl)(CC(=O)C)O)C

Introduction

1-(2-(4-Chlorophenoxy)ethyl)-3-hydroxy-5,7-dimethyl-3-(2-oxopropyl)indolin-2-one is a complex organic compound belonging to the indolinone class. It is characterized by its unique structural features and potential biological activities, making it a subject of interest in medicinal chemistry, particularly in the development of pharmaceuticals targeting various diseases.

Key Structural Data:

• CAS Number: 881079-35-2

• Molecular Formula: C21H22ClNO4

• Molecular Weight: 387.9 g/mol

Biological Activities and Potential Applications

Compounds with similar structures to 1-(2-(4-Chlorophenoxy)ethyl)-3-hydroxy-5,7-dimethyl-3-(2-oxopropyl)indolin-2-one have shown activity against various biological targets, including cancer cell lines and inflammatory pathways. This suggests potential applications in drug development for diseases such as cancer and inflammatory disorders.

Potential Applications:

• Cancer Treatment: Due to its structural similarity to compounds with anticancer properties

• Inflammatory Disorders: Potential for modulating inflammatory pathways

Future Directions:

• In Vivo Studies: Necessary to assess efficacy and safety in animal models

• Mechanism of Action: Detailed studies required to understand how it interacts with biological targets

References:
- EvitaChem. 1-(2-(4-Chlorophenoxy)ethyl)-3-hydroxy-5,7-dimethyl-3-(2-oxopropyl)indolin-2-one.
- Chemsrc. 1-(2-(4-Chlorophenoxy)ethyl)-3-hydroxy-5,7-dimethyl-3-(2-oxopropyl)indolin-2-one.
- PMC. Design, synthesis, apoptotic, and antiproliferative effects of 5-chloro-3-(2-methoxyvinyl)-indole-2-carboxamides and pyrido[3,4-b]indol-1-ones as potent EGFRWT/EGFRT790M inhibitors.